3-chloro-2-(4-methoxyphenyl)-2H-indazole

• Molecular Formula: C14H11ClN2O
• Molecular Weight: 258.70 g/mol
• IUPAC Name: 3-chloro-2-(4-methoxyphenyl)indazole
• InChI: InChI=1S/C14H11ClN2O/c1-18-11-8-6-10(7-9-11)17-14(15)12-4-2-3-5-13(12)16-17/h2-9H,1H3
• InChI Key: BGFPONYYROEFGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3C=CC=CC3=N2)Cl

Description

3-chloro-2-(4-methoxyphenyl)-2H-indazole is a useful research compound. Its molecular formula is C14H11ClN2O and its molecular weight is 258.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of the product from step 2 (12.0 g, 0.05 mol) in acetanotrile (250 mL) was added POCl3 (11.5 g, 0.74 mol), and heated to 80° C. for 4 h. After the reaction mixture was cooled to room temperature, water (500 ml) was added. The product was collected on a filter, and washed with water. After dried under vacuum, the title compound (8 g, 67%) was obtained; MS (ESI+) m/z 259 (M+1, 100).